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Compound of Interest

Compound Name:
2,5,5-trimethylcyclohexane-1,3-

dione

CAS No.: 1125-11-7

Cat. No.: B3030940

Get Quote

Executive Summary
This guide provides a technical comparison between Dimedone (5,5-dimethylcyclohexane-1,3-

dione) and its C2-methylated derivative, 2,5,5-trimethylcyclohexane-1,3-dione (often referred

to as 2-methyldimedone). While Dimedone is a ubiquitous reagent for aldehyde

characterization and cysteine sulfenic acid (–SOH) profiling, the 2-methyl derivative serves as a

critical mechanistic control. The presence of the methyl group at the C2 position fundamentally

alters the reactivity landscape by blocking enolization-dependent pathways that require a

second deprotonation event, specifically Knoevenagel condensation and stable bioconjugation.

Physicochemical Profile & Structural Logic
The core difference lies at the C2 carbon. Dimedone possesses two acidic protons at this

position (

), allowing it to act as a bidentate nucleophile or undergo sequential elimination reactions. 2-
Methyldimedone retains only one acidic proton, which drastically restricts its reaction manifold.
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Table 1: Comparative Physicochemical Properties[1]

Feature Dimedone
2,5,5-
Trimethylcyclohexane-1,3-
dione

Structure
5,5-dimethylcyclohexane-1,3-

dione

2,5,5-trimethylcyclohexane-

1,3-dione

C2 Substituents
Two Hydrogens (

)

One Methyl, One Hydrogen (

)

Molecular Weight 140.18 g/mol 154.21 g/mol

Acidity (

)

~5.2 (High acidity due to bis-

carbonyl stabilization)

~6.0–6.5 (Estimated; lower

acidity due to inductive effect

of methyl + sterics)

Enolization

Exists in equilibrium (approx.

2:1 keto:enol in

)

Enolizes, but steric bulk at C2

affects nucleophilicity

Primary Utility
Aldehyde scavenger, Sulfenic

acid probe

Mechanistic control,

Monofunctional nucleophile

Reactivity Analysis: The "Methyl Blockade" Effect
Interaction with Aldehydes (Knoevenagel vs. Aldol)
The most distinct divergence occurs in reactions with aldehydes. Dimedone is famous for

forming xanthene derivatives (2:1 adducts) via a sequence of Aldol addition, Dehydration, and

Michael addition.

Dimedone Pathway:

Aldol Addition: Enol attacks aldehyde ngcontent-ng-c2977031039="" _nghost-ng-

c1310870263="" class="inline ng-star-inserted">

Aldol adduct (Alcohol).
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Dehydration: Loss of water requires a proton at C2 and the OH group

Forms Benzylidene (Enone).

Michael Addition: A second molecule of Dimedone attacks the Enone

Cyclization to Xanthene.

2-Methyldimedone Pathway:

Aldol Addition: Enol attacks aldehyde

Aldol adduct (Tertiary Alcohol at C2).

Dehydration Block: The C2 position lacks a second proton. Dehydration to form an

exocyclic double bond is mechanistically impossible without ring cleavage or methyl

migration.

Outcome: Reaction arrests at the unstable aldol adduct or fails to proceed. No xanthene

formation.

Visualization: Divergent Reaction Pathways
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Figure 1: Mechanistic bifurcation. Dimedone (blue) proceeds to stable xanthenes, while 2-

methyldimedone (red) hits a "dead end" due to the lack of a second acidic proton.

Cysteine Sulfenic Acid (–SOH) Trapping
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Dimedone is the gold standard for labeling protein sulfenic acids (oxidative stress biomarkers)

because it forms a stable thioether adduct.

Mechanism: The C2 carbon of the dimedone enolate nucleophilically attacks the electrophilic

sulfur of the sulfenic acid (RS-OH).

2-Methyldimedone: While it technically possesses a nucleophilic C2 carbon, it is rarely used

as a probe. The resulting adduct would generate a quaternary carbon at C2. This creates

significant steric hindrance and alters the reversibility profile. In chemical biology, 2-

methyldimedone is often used as a negative control to verify that labeling is occurring

specifically at the C2 position and requires the unique electronic environment of the 1,3-

dione methine.

Experimental Protocols
Protocol A: Synthesis of 2,5,5-Trimethylcyclohexane-1,3-
dione (Methylation)
Use this protocol to synthesize the control compound from commercially available dimedone.

Reagents: Dimedone (1.40 g, 10 mmol), Methyl Iodide (Mel), Sodium Ethoxide (NaOEt),

Ethanol (EtOH).

Enolate Formation: Dissolve Dimedone (10 mmol) in absolute EtOH (20 mL). Add NaOEt

(1.0 equiv) slowly at 0°C. Stir for 30 mins to generate the sodium enolate. Observation: The

solution may turn slightly yellow.

Alkylation: Add Methyl Iodide (1.1 equiv) dropwise.

Reflux: Heat the mixture to reflux for 3–5 hours. Monitor by TLC (Dimedone is more polar

than the methylated product).

Workup: Evaporate EtOH. Resuspend residue in water (10 mL) and acidify to pH 4 with

dilute HCl. Extract with Ethyl Acetate (3x 15 mL).

Purification: Dry organic layer over

and concentrate. Recrystallize from hexane/ethyl acetate.
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Target Yield: ~75-85%

Validation: H-NMR should show a new singlet (3H) for the C2-Methyl group and integration

of 1H for the C2-H (enol form) or C2-H (keto form).

Protocol B: Comparative Aldehyde Reactivity Test
Use this to demonstrate the "Methyl Blockade".

Reagents: Benzaldehyde, Piperidine (cat.), Ethanol.

Setup: Prepare two vials.

Vial A: Dimedone (200 mg) + Benzaldehyde (1 equiv) + Ethanol (2 mL).

Vial B: 2-Methyldimedone (220 mg) + Benzaldehyde (1 equiv) + Ethanol (2 mL).

Catalysis: Add 1 drop of piperidine to each vial. Heat to 70°C for 30 mins.

Observation:

Vial A (Dimedone): Rapid formation of a white precipitate (Xanthene derivative).

Vial B (2-Me-Dimedone): Solution remains clear or turns slightly yellow (Aldol equilibrium),

but no precipitate forms.

Conclusion: The methyl group prevents the formation of the insoluble bis-adduct.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3030940/docs#comparative-reactivity-guide-dimedone-vs-2-5-5-trimethylcyclohexane-1-3-dione
https://www.benchchem.com/product/b3030940/docs#comparative-reactivity-guide-dimedone-vs-2-5-5-trimethylcyclohexane-1-3-dione
https://www.benchchem.com/product/b3030940/docs#comparative-reactivity-guide-dimedone-vs-2-5-5-trimethylcyclohexane-1-3-dione
https://www.benchchem.com/product/b3030940/docs#comparative-reactivity-guide-dimedone-vs-2-5-5-trimethylcyclohexane-1-3-dione
https://www.benchchem.com/product/b3030940?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3030940?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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